![molecular formula C18H14F3N3O5 B4007075 1-(4-methoxybenzoyl)-3-(4-nitrophenyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4007075.png)
1-(4-methoxybenzoyl)-3-(4-nitrophenyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol
Overview
Description
1-(4-methoxybenzoyl)-3-(4-nitrophenyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is a useful research compound. Its molecular formula is C18H14F3N3O5 and its molecular weight is 409.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 409.08855504 g/mol and the complexity rating of the compound is 665. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
Experimental and Theoretical Investigations : The synthesis and characterization of pyrazole derivatives, such as the closely related 1-(2-nitrobenzoyl)3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole, have been extensively studied. These compounds are synthesized and characterized using IR, NMR, and X-ray diffraction methods. Theoretical calculations using density functional methods complement these experimental techniques, allowing for a detailed understanding of the molecular geometry, vibrational frequencies, and chemical shifts (Evecen et al., 2016).
Molecular Structure Analysis
X-ray Diffraction Analysis : The molecular and crystal structure of related compounds, such as substituted 2-aminobenzo[b]pyrans, has been established by X-ray diffraction analysis, highlighting the importance of structural determination in understanding the properties and potential applications of these molecules (Shestopalov et al., 2003).
Nonlinear Optical Properties
Spectroscopic Evaluations and Nonlinear Optical Properties : Studies on compounds like 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid have revealed insights into their nonlinear optical activity. These investigations include detailed spectroscopic analysis and theoretical studies, providing valuable information on the electronic properties and potential applications in optoelectronic devices (Tamer et al., 2015).
Corrosion Inhibition
Corrosion Inhibition in the Petroleum Industry : The green synthesis of pyrazol derivatives and their application as corrosion inhibitors for steel in acidic environments have been explored. This research is particularly relevant to the petroleum industry, where acidizing processes are common. The effectiveness of these compounds in protecting against corrosion has been demonstrated through a variety of electrochemical and surface analysis techniques (Singh et al., 2020).
Drug Design and Biological Activities
Biological Evaluation of Schiff Bases : The synthesis and biological evaluation of Schiff bases containing 1,2,4-triazole and pyrazole rings have shown significant antioxidant and α-glucosidase inhibitory activities. These studies are crucial for the development of new therapeutic agents, showcasing the potential medical applications of such compounds (Pillai et al., 2019).
Properties
IUPAC Name |
[5-hydroxy-3-(4-nitrophenyl)-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(4-methoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3N3O5/c1-29-14-8-4-12(5-9-14)16(25)23-17(26,18(19,20)21)10-15(22-23)11-2-6-13(7-3-11)24(27)28/h2-9,26H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDXSHMJXPIXJFF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2C(CC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])(C(F)(F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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